4-Bromo-3,5-dichloro-8-methoxyquinoline

• CAS No.: 1208457-43-5
• Molecular Formula: C10H6BrCl2NO
• Molecular Weight: 306.968
• IUPAC Name: 4-bromo-3,5-dichloro-8-methoxyquinoline
• InChI: InChI=1S/C10H6BrCl2NO/c1-15-7-3-2-5(12)8-9(11)6(13)4-14-10(7)8/h2-4H,1H3
• InChI Key: NASKAKUJNAEHNK-UHFFFAOYSA-N
• SMILES: COC1=C2C(=C(C=C1)Cl)C(=C(C=N2)Cl)Br
• Synonyms: 4-Bromo-3,5-dichloro-8-methoxyquinoline

Description

4-Bromo-3,5-dichloro-8-methoxyquinoline is a halogenated quinoline derivative with substitutions at positions 3, 4, 5, and 8 of the quinoline ring. The presence of bromine (Br) at position 4, chlorine (Cl) at positions 3 and 5, and a methoxy group (OCH₃) at position 8 confers unique physicochemical properties. Halogenated quinolines are widely studied for their roles as chelating agents, pharmaceuticals, and precursors for radiopharmaceuticals . The combination of electron-withdrawing halogens and the electron-donating methoxy group creates a complex electronic environment, influencing reactivity and biological interactions.

Comparison with Similar Compounds

Comparison with Similar Quinoline Derivatives

Structural Analogues and Substituent Effects

The table below compares key structural and functional attributes of 4-Bromo-3,5-dichloro-8-methoxyquinoline with related compounds:

Compound Name	Substituents	Molecular Weight (g/mol)	Key Applications/Properties
4-Bromo-3,5-dichloro-8-methoxyquinoline	3-Cl, 4-Br, 5-Cl, 8-OCH₃	~316.4	Chelation, radiopharmaceutical precursors
4-Bromo-8-methoxyquinoline	4-Br, 8-OCH₃	~238.1	PET/SPECT radiopharmaceuticals
3,5-Dichloro-8-methoxyquinoline	3-Cl, 5-Cl, 8-OCH₃	~228.7	Antimicrobial agents, chelation
8-Methoxyquinoline	8-OCH₃	~159.2	Metal chelation, fluorescence probes

Key Observations:

• Molecular Weight and Lipophilicity: The addition of Br and Cl atoms in 4-Bromo-3,5-dichloro-8-methoxyquinoline increases molecular weight and lipophilicity compared to analogues like 4-Bromo-8-methoxyquinoline. This enhances membrane permeability but may reduce aqueous solubility .
• In contrast, the methoxy group at position 8 donates electrons, creating a push-pull electronic system.
• Crystallographic Properties: 4-Bromo-8-methoxyquinoline exhibits a planar structure with weak C–H···π interactions . The dichloro substitutions in 4-Bromo-3,5-dichloro-8-methoxyquinoline may introduce steric hindrance, disrupting coplanarity and intermolecular interactions.